molecular formula C15H29NO3 B8326567 5-(Nonylcarbamoyl)valeric acid

5-(Nonylcarbamoyl)valeric acid

Cat. No. B8326567
M. Wt: 271.40 g/mol
InChI Key: JQSMFSPOCAZNQP-UHFFFAOYSA-N
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Description

5-(Nonylcarbamoyl)valeric acid is a useful research compound. Its molecular formula is C15H29NO3 and its molecular weight is 271.40 g/mol. The purity is usually 95%.
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properties

Product Name

5-(Nonylcarbamoyl)valeric acid

Molecular Formula

C15H29NO3

Molecular Weight

271.40 g/mol

IUPAC Name

6-(nonylamino)-6-oxohexanoic acid

InChI

InChI=1S/C15H29NO3/c1-2-3-4-5-6-7-10-13-16-14(17)11-8-9-12-15(18)19/h2-13H2,1H3,(H,16,17)(H,18,19)

InChI Key

JQSMFSPOCAZNQP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCNC(=O)CCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A two liter beaker fitted with a mechanical stirrer, ice bath, and pH electrode, was charged with 700 mL of water and 89.4 g (0.624 mol) of nonylamine in 200 mL of ether. To this stirred mixture was added dropwise over a 30 minute period a solution of the above 5-carbomethoxyvaleryl chloride in 100 mL of ether. Concurrent with addition of the ether solution was added 50% sodium hydroxide solution at a rate such as to keep the pH of the aqueous layer between 10 and 12. Following addition of the acid chloride and sodium hydroxide the reaction mixture was added to a two L separatory funnel and extracted with 300 mL methylene chloride. The methylene chloride layer was separated, washed with 300 mL saturated sodium chloride solution, and dried over magnesium sulfate. Removal of the methylene chloride on a rotary evaporator yielded a yellow oil which solidified upon standing. Recrystallization from hexane afforded the methylester of 6-nonylamino-6-oxocaproic acid as colorless crystals, mp 56°-57° C., weight 155.1 g. Upon cooling to -15° C. the filtrate deposited an additional 11.0 of product. Total yield was 166.1 g (93%).
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